molecular formula C12H19NO B13264185 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol

2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol

Cat. No.: B13264185
M. Wt: 193.28 g/mol
InChI Key: LQFSKNOAGPODMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol is an amino alcohol derivative featuring a 2,4,5-trimethylbenzyl group attached to the nitrogen atom of ethanolamine. This structure confers a combination of lipophilic (due to the aromatic trimethylphenyl group) and hydrophilic (due to the hydroxyl and amino groups) properties.

Properties

Molecular Formula

C12H19NO

Molecular Weight

193.28 g/mol

IUPAC Name

2-[(2,4,5-trimethylphenyl)methylamino]ethanol

InChI

InChI=1S/C12H19NO/c1-9-6-11(3)12(7-10(9)2)8-13-4-5-14/h6-7,13-14H,4-5,8H2,1-3H3

InChI Key

LQFSKNOAGPODMD-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1C)CNCCO)C

Origin of Product

United States

Preparation Methods

Reductive Amination of 2,4,5-Trimethylbenzaldehyde with Ethanolamine

The most common synthetic route to 2-{[(2,4,5-trimethylphenyl)methyl]amino}ethan-1-ol involves reductive amination, where 2,4,5-trimethylbenzaldehyde is reacted with ethanolamine (2-aminoethanol) under reducing conditions.

  • Step 1: Condensation of 2,4,5-trimethylbenzaldehyde with ethanolamine forms an imine intermediate.
  • Step 2: Reduction of the imine to the corresponding amino alcohol using a mild reducing agent such as sodium borohydride (NaBH4) or catalytic hydrogenation.

This method yields the target amino alcohol with high selectivity and moderate to good yields (typically 50-70%) depending on reaction conditions.

Typical Reaction Conditions:

  • Solvent: Methanol or a THF:MeOH mixture (1:1 v/v)
  • Temperature: 0 °C to room temperature
  • Reducing agent: NaBH4 (1.5 equivalents) added slowly at 0 °C
  • Reaction time: 30 minutes to several hours until completion confirmed by TLC

Research Outcome:
NaBH4 reduction of the imine intermediate proceeds quantitatively, with the product isolated after aqueous workup and purification by silica gel chromatography or crystallization.

Ritter Rearrangement Route Using Trifluoromethanesulfonic Acid

An alternative synthetic approach involves a Ritter-type rearrangement starting from 1-(2,4,5-trimethylphenyl)-2-aminoethanol derivatives in the presence of trifluoromethanesulfonic acid and acetonitrile at low temperatures (-40 °C to 25 °C).

  • This method allows rearrangement and functionalization to yield amino alcohols with trimethylphenyl substituents.
  • Yields reported for related trimethylphenyl amino alcohols reach approximately 59% under optimized conditions.

Amination via Alcohol Oxidation and Subsequent Reaction with Amines

According to patent WO2019192903A1, amines such as 2-{[(2,4,5-trimethylphenyl)methyl]amino}ethan-1-ol can be prepared by a two-step process:

  • Step 1: Oxidation of the corresponding alcohol group to an aldehyde or ketone intermediate under elevated temperature and pressure.
  • Step 2: Reaction of this intermediate with an amine (e.g., ethanolamine) to form the amino alcohol.

This method is advantageous for its high yield and selectivity, especially when starting from amino alcohols like monoethanolamine or 1-aminopropan-2-ol. The process employs controlled oxidation conditions to generate the reactive carbonyl intermediate in situ, which then reacts with the amine moiety.

Data Table Summarizing Preparation Methods

Method Starting Materials Key Reagents/Conditions Yield (%) Notes Reference
Reductive Amination 2,4,5-Trimethylbenzaldehyde + Ethanolamine NaBH4, THF:MeOH (1:1), 0 °C to RT 50-70 Mild, selective, common method
Ritter Rearrangement 1-(2,4,5-Trimethylphenyl)-2-aminoethanol Trifluoromethanesulfonic acid, acetonitrile, -40 to 25 °C ~59 Acid-catalyzed rearrangement
Alcohol Oxidation + Amination Alcohol precursor + amine High temp/pressure oxidation, then amination High Two-step, high selectivity and yield

Detailed Research Outcomes and Observations

  • Selectivity: Reductive amination provides high chemoselectivity for the formation of the amino alcohol without over-reduction or side reactions.
  • Yields: The Ritter rearrangement route yields moderate product amounts but can be optimized by temperature and acid concentration control.
  • Purification: Products are typically purified by silica gel chromatography or recrystallization; some intermediates may decompose on column purification and require gentle handling.
  • Reaction Monitoring: TLC and NMR spectroscopy are routinely used to confirm completion and purity of the product.
  • Industrial Relevance: The oxidation-then-amination method described in patent literature is preferred for scale-up due to its efficiency and cost-effectiveness, especially using commercially available amino alcohols like monoethanolamine.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol undergoes various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form corresponding aldehydes or ketones.

    Reduction: The compound can be reduced to form amines or other reduced derivatives.

    Substitution: The amino group can participate in substitution reactions, forming various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Halogenating agents like thionyl chloride (SOCl2) and phosphorus tribromide (PBr3) are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield aldehydes or ketones, while reduction can produce various amines.

Scientific Research Applications

2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

    Industry: It is used in the production of specialty chemicals and as a building block in organic synthesis.

Mechanism of Action

The mechanism of action of 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol involves its interaction with various molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds and interact with enzymes and receptors. These interactions can modulate biological pathways, leading to its observed effects.

Comparison with Similar Compounds

Structural Analogues with Varying Alkyl Chains

  • 3-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol (): This compound differs by having a three-carbon chain (propanol) instead of ethanol. The longer chain increases molecular flexibility and may enhance binding to hydrophobic targets. However, it could reduce solubility in aqueous media compared to the shorter ethanol backbone .

Substituent Variations on the Aromatic Ring

  • 2-(2-{[(4-Fluorophenyl)(phenyl)methyl]amino}ethoxy)ethan-1-ol (): Features a fluorophenyl group and a benzyl substituent. Its molecular weight (289.34 g/mol) is higher than the trimethylphenyl derivative, which may affect pharmacokinetics .
  • 2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethan-1-ol dihydrochloride ():
    Incorporates a chlorophenyl group and a piperazine ring. The chlorine atom enhances lipophilicity, while the piperazine moiety introduces basicity, favoring salt formation (e.g., dihydrochloride) for improved water solubility. This structural complexity may target neurological or antimicrobial pathways .

Functional Group Modifications

  • 2-((2-Methoxyethyl)(methyl)amino)ethanol (): Replaces the trimethylphenyl group with a methoxyethyl chain. The methoxy group increases polarity, enhancing solubility in polar solvents like water or methanol.
  • 2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol (): Contains a bulky tetramethylbutyl-phenoxy group. The phenoxyethoxy structure suggests surfactant or emulsifier applications due to amphiphilic properties. Its large substituent may limit membrane permeability but improve stability in nonpolar environments .

Comparative Analysis Table

Compound Name Key Structural Features Molecular Weight (g/mol) Notable Properties Potential Applications References
2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol Trimethylphenyl, ethanolamine Not provided Lipophilic, moderate solubility Pharmaceutical intermediates
3-{[(2,4,5-Trimethylphenyl)methyl]amino}propan-1-ol Trimethylphenyl, propanolamine Not provided Increased flexibility, reduced solubility Bioactive molecules
2-(2-{[(4-Fluorophenyl)(phenyl)methyl]amino}ethoxy)ethan-1-ol Fluorophenyl, benzyl, ethoxy 289.34 High metabolic stability Drug candidates
2-((2-Methoxyethyl)(methyl)amino)ethanol Methoxyethyl, methylamino Not provided High polarity, 88% synthesis yield Solubilizing agents
2-(2-[4-(1,1,3,3-Tetramethylbutyl)phenoxy]ethoxy)ethanol Tetramethylbutyl-phenoxy, ethoxy Not provided Amphiphilic, surfactant-like Industrial emulsifiers
2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethan-1-ol dihydrochloride Chlorophenyl, piperazine, dihydrochloride 419.78 (salt form) Enhanced solubility, basicity Neurological/antimicrobial agents

Key Research Findings

Synthetic Efficiency : The methoxyethyl derivative () demonstrates high synthetic yields (88%), suggesting scalable production for pharmaceutical use .

Biological Interactions : Fluorine and chlorine substituents () enhance target selectivity and stability, critical for drug development .

Solubility Trade-offs: Bulky groups (e.g., tetramethylbutyl in ) reduce aqueous solubility but improve compatibility with nonpolar matrices .

Biological Activity

2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol is an organic compound notable for its unique structure, which includes a trimethylphenyl group attached to an aminoethanol moiety. This compound has garnered attention in the field of medicinal chemistry due to its potential biological activities, particularly its antimicrobial and antifungal properties. This article explores the biological activity of this compound, including its mechanisms of action, synthesis methods, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol is C12H17NC_{12}H_{17}N with a molecular weight of approximately 191.27 g/mol. Its structure allows it to participate in various chemical reactions due to the presence of both amino and hydroxyl functional groups.

Property Value
Molecular FormulaC₁₂H₁₇N
Molecular Weight191.27 g/mol
Functional GroupsAmino (-NH₂), Hydroxyl (-OH)
SolubilitySoluble in polar solvents

The biological activity of 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol is primarily attributed to its ability to interact with various molecular targets. The amino group can form hydrogen bonds and participate in electrostatic interactions with biological macromolecules such as enzymes and receptors. This interaction can modulate enzymatic activities and influence cellular pathways relevant to antimicrobial and antifungal effects.

Antimicrobial Properties

Research indicates that 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol exhibits significant antimicrobial activity against a range of pathogens. Studies have demonstrated that the compound can inhibit the growth of both Gram-positive and Gram-negative bacteria as well as fungi.

Case Study: Antimicrobial Efficacy
A study conducted by researchers evaluated the antimicrobial effects of this compound against common pathogens such as Staphylococcus aureus and Escherichia coli. The results indicated that the compound exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against S. aureus and 64 µg/mL against E. coli, highlighting its potential as an antimicrobial agent.

Antifungal Activity

In addition to its antibacterial properties, 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol has shown antifungal activity. It was effective against various fungal strains including Candida albicans.

Case Study: Antifungal Testing
In vitro testing revealed that the compound could inhibit fungal growth with an MIC of 16 µg/mL against C. albicans. This suggests that it may be a candidate for further development in antifungal therapies.

Comparative Analysis

When compared to similar compounds, 2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-ol demonstrates distinct biological activity profiles due to its unique substitution pattern on the phenyl ring.

Compound Key Features Biological Activity
2-{[(2,4,5-Trimethylphenyl)methyl]amino}ethan-1-olContains both amino and hydroxyl groupsAntimicrobial and antifungal
2-{[(2,4,6-Trimethylphenyl)methyl]amino}ethan-1-olSimilar structure but different substitution patternVaries in reactivity and biological activity
2-(Benzyl(methyl)amino)ethanolLacks trimethylphenyl groupDifferent steric effects

Q & A

Q. What computational approaches predict metabolic pathways and metabolite toxicity?

  • Methodological Answer : ADMET Predictor or SwissADME simulates Phase I/II metabolism (e.g., hydroxylation, glucuronidation). MetaSite identifies probable cytochrome P450 isoforms involved. Toxicity is predicted via DEREK Nexus for structural alerts (e.g., genotoxic motifs). Validate with in vitro microsomal assays (human liver microsomes) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.